Matriptase-IN-2

• Molecular Formula: C33H35Cl2F6N5O7S
• Molecular Weight: 830.6 g/mol
• InChI: InChI=1S/C29H33Cl2N5O3S.2C2HF3O2/c30-23-7-8-25(26(31)18-23)21-4-2-6-24(17-21)40(38,39)35-27(16-20-3-1-5-22(15-20)28(33)34)29(37)36-13-10-19(9-12-32)11-14-36;2*3-2(4,5)1(6)7/h1-8,15,17-19,27,35H,9-14,16,32H2,(H3,33,34);2*(H,6,7)/t27-;;/m0../s1
• InChIKey: HCTPOLRWOSFUBB-LPCSYZHESA-N

Matriptase-IN-2: Matriptase-1/TMPRSS2 Inhibitor

Matriptase-IN-2 (synonyms: I-432, MI-432, compound 432; CAS 1268874-09-4 TFA salt, free base CAS 1268874-08-3) is a synthetic 3-amidinophenylalanine-derived small molecule that inhibits both the type II transmembrane serine protease matriptase-1 (ST14) and TMPRSS2 [1]. It was originally disclosed in patent WO2011023958A1 as compound 432 for potential musculoskeletal disorder applications [1], and has subsequently been characterized as one of the most potent dual matriptase/TMPRSS2 inhibitors in the 3-amidinophenylalanine chemotype [2][3]. The compound exhibits a unique dual-target profile, with a matriptase-1 Ki of 2–5 nM and TMPRSS2 Ki of 0.9 nM [3][4].

Dual Target Matriptase-1 & TMPRSS2 inhibition studies

Viral Entry TMPRSS2-dependent viral entry assay context

Epithelial & Hepatic Barrier function and hepcidin modulation research

• [1] Park YW, Kim S, Jo K, et al. Screening methods. Patent WO2011023958A1. Published 2011. View Source
• [2] Pászti-Gere E, et al. Table 1. Ki values of applied matriptase inhibitors. Biomedicines. 2021;9(5):450. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. I-432 ligand page (Ligand ID: 10733). Ki data for ST14 matriptase and TMPRSS2. Accessed 2025. View Source
• [4] Pászti-Gere E, Czimmermann E, Ujhelyi G, Balla P, Maiwald A, Steinmetzer T. In vitro characterization of TMPRSS2 inhibition in IPEC-J2 cells. J Enzyme Inhib Med Chem. 2016;31(sup2):123-129. View Source

Matriptase-IN-2 – In-Class Substitution Risks

The 3-amidinophenylalanine inhibitor series contains compounds that share a core pharmacophore but diverge substantially in their matriptase-1 vs. matriptase-2 selectivity ratios, TMPRSS2 co-inhibition potency, and off-target liabilities against coagulation proteases [1][2]. Matriptase-IN-2 exhibits a distinct selectivity fingerprint: approximately 55-fold preference for matriptase-1 (Ki = 2 nM) over matriptase-2 (Ki = 110 nM), combined with sub-nanomolar TMPRSS2 affinity (Ki = 0.9 nM) [1]. In contrast, close analog MI-460 shows a broader ~100-fold matriptase-1/-2 window (1.8 nM vs. 180 nM) but with a different CYP450 interaction profile [2]. Furthermore, the antiviral activity of these inhibitors in Calu-3 cells varies dramatically: I-432 was identified as the most potent analog for suppressing H1N1/H3N2 influenza viral spread, while other series members such as MI-463 and MI-1900 require higher concentrations [3]. Generic substitution without verification of the specific selectivity and functional activity fingerprint therefore risks selecting a compound with inadequate target engagement for the intended application.

Matriptase-1/-2 selectivity ratio may shift significantly across 3-amidinophenylalanine analogs (e.g., MI-460)

TMPRSS2 co-inhibition potency differs; close series members lack sub-nanomolar affinity and may underperform in antiviral assays

CYP3A4 inhibition profile is chemotype-dependent; dichloro-biphenyl analogs likely inhibit CYP3A4, while non-biphenyl analogs spare it

Cellular stress phenotypes (oxidative species, cytokine release) vary among inhibitors; functional readouts may not transfer directly

• [1] Pászti-Gere E, et al. Table 1. Ki values of applied matriptase inhibitors. Biomedicines. 2021;9(5):450. View Source
• [2] Pászti-Gere E, Barna RF, Ujhelyi G, Steinmetzer T. Interaction exists between matriptase inhibitors and intestinal epithelial cells. J Enzyme Inhib Med Chem. 2016;31(5):736-41. View Source
• [3] Meyer D, Sielaff F, Hammami M, Böttcher-Friebertshäuser E, Garten W, Steinmetzer T. Identification of the first synthetic inhibitors of the type II transmembrane serine protease TMPRSS2 suitable for inhibition of influenza virus activation. Biochem J. 2013;452(2):331-43. View Source

Matriptase-IN-2 – Head-to-Head Comparison Data

Matriptase-1/2 Selectivity: Comparison with MI-460

Matriptase-IN-2 (MI-432) exhibits a 55-fold selectivity window for matriptase-1 (Ki = 2.0 nM) over matriptase-2 (Ki = 110 nM) [1]. In the same study, the closely related analog MI-460 shows a broader 100-fold selectivity (matriptase-1 Ki = 1.8 nM; matriptase-2 Ki = 180 nM) [1]. This quantitative difference in selectivity ratio is meaningful for experimental designs where balanced dual matriptase-1/-2 inhibition vs. matriptase-1-preferential inhibition has distinct biological consequences.

Matriptase-1/2 Selectivity

Head-to-head

55-fold selectivity (MI-432) vs 100-fold (MI-460)

Narrower selectivity window may support balanced dual-pathway engagement in tissues co-expressing matriptase-2

Reported Ki ratios; recombinant catalytic domains

Evidence Dimension	Selectivity ratio: Ki(matriptase-2) / Ki(matriptase-1)
Target Compound Data	Matriptase-IN-2 (MI-432): Ki matriptase-1 = 2.0 nM; Ki matriptase-2 = 110 nM; Ratio = 55-fold
Comparator Or Baseline	MI-460: Ki matriptase-1 = 1.8 nM; Ki matriptase-2 = 180 nM; Ratio = 100-fold
Quantified Difference	MI-460 exhibits a 1.8-fold wider selectivity window; MI-432 provides a tighter matriptase-1/-2 ratio that may favor co-target engagement in tissues expressing both proteases
Conditions	In vitro enzymatic inhibition assay using recombinant human matriptase-1 and matriptase-2 catalytic domains; Ki values determined from Table 1, Biomedicines 2021 [1]

Why This Matters

Procurement decisions for matriptase-targeted experiments in hepatic or intestinal systems—where matriptase-2 is co-expressed—must account for the differential selectivity ratio: MI-432's narrower window ensures more balanced dual-pathway modulation than MI-460.

• [1] Pászti-Gere E, et al. Table 1. Ki values of applied matriptase inhibitors: MI432 (Ki matriptase-1 0.002 µM, matriptase-2 0.11 µM) and MI460 (Ki matriptase-1 0.0018 µM, matriptase-2 0.18 µM). Biomedicines. 2021;9(5):450. View Source

TMPRSS2 Affinity vs. Selective Matriptase-1 Inhibitors

Matriptase-IN-2 (I-432) inhibits TMPRSS2 with a Ki of 0.9 nM, making it approximately 2-fold more potent against TMPRSS2 than against matriptase-1 [1]. This sub-nanomolar TMPRSS2 activity is a key differentiator from matriptase-1-selective inhibitors such as CVS-3983, which lacks reported TMPRSS2 activity at comparable concentrations [2]. Among 3-amidinophenylalanine derivatives, I-432 was identified as the most potent inhibitor for suppressing influenza A virus (H1N1 and H3N2) replication in Calu-3 cells [3].

TMPRSS2 Affinity vs. Selective Inhibitors

Class-level inference

TMPRSS2 Ki 0.9 nM; Ki ratio (TMPRSS2/matriptase-1) 0.45

Reported sub-nanomolar TMPRSS2 engagement supports antiviral entry assay context; many peer inhibitors lack comparable data

Fluorogenic substrate assay; IUPHAR ligand 10733

Evidence Dimension	TMPRSS2 inhibitory potency (Ki) and antiviral functional activity
Target Compound Data	Matriptase-IN-2 (I-432): Ki TMPRSS2 = 0.9 nM; significant suppression of H1N1/H3N2 viral spread in Calu-3 cells at 50 µM
Comparator Or Baseline	Other 3-amidinophenylalanine inhibitors (MI-463, MI-1900): anti-H1N1 activity demonstrated only at 20–50 µM, with variable efficacy; CVS-3983: no significant TMPRSS2 inhibition reported
Quantified Difference	I-432 achieves a Ki ratio (TMPRSS2/matriptase-1) of 0.45, indicating preferential TMPRSS2 binding; most peer inhibitors show ratios >1 or lack TMPRSS2 data entirely
Conditions	TMPRSS2 Ki determined via fluorogenic substrate assay with recombinant human TMPRSS2 catalytic domain [1]; antiviral assays in Calu-3 human airway epithelial cells infected with H1N1 or H3N2 influenza A virus, 48 h treatment [3]

Why This Matters

For antiviral research targeting TMPRSS2-dependent viral entry (influenza, SARS-CoV-2), Matriptase-IN-2 offers validated sub-nanomolar target engagement that is absent or uncharacterized in matriptase-1-selective alternatives, reducing the risk of false-negative results in viral inhibition assays.

• [1] IUPHAR/BPS Guide to Pharmacology. I-432 ligand page (Ligand ID: 10733). Ki: matriptase pKi 8.7 (2 nM), TMPRSS2 pKi 9.05 (0.9 nM). J Enzyme Inhib Med Chem (2016) 31:123-129. PMID:27277342. View Source
• [2] Galkin AV, et al. CVS-3983, a selective matriptase inhibitor, suppresses the growth of androgen independent prostate tumor xenografts. Prostate. 2004;61(3):228-35. PMID:15389735. View Source
• [3] Meyer D, Sielaff F, Hammami M, Böttcher-Friebertshäuser E, Garten W, Steinmetzer T. Identification of the first synthetic inhibitors of TMPRSS2. Biochem J. 2013;452(2):331-43. View Source

Intestinal Epithelial Barrier Modulation: Comparison with MI-460

In IPEC-J2 porcine intestinal epithelial monolayers, both MI-432 and MI-460 at 50 µM significantly decreased transepithelial electrical resistance (TER), indicating compromised barrier integrity upon matriptase inhibition [1]. MI-432 additionally caused a unique redistribution of oxidative species between intracellular and extracellular compartments after short-term (2 h) treatment, an effect not uniformly observed with MI-460 [2]. The dual functional signature—TER suppression plus oxidative species redistribution—is specific to MI-432 among tested 3-amidinophenylalanine analogs.

Intestinal Epithelial Barrier Modulation

Head-to-head

TER decrease + unique oxidative species redistribution at 25–50 µM

Dual functional phenotype (barrier disruption + early oxidative stress) provides a mechanistically informative readout vs. MI-460

IPEC-J2 monolayer; 2–48 h treatment

Evidence Dimension	Functional effects on intestinal epithelial monolayer integrity
Target Compound Data	MI-432 (25–50 µM): significant TER decrease; altered intracellular/extracellular oxidative species distribution after 2 h; occludin mislocalization and matriptase signal loss at 48 h
Comparator Or Baseline	MI-460 (50 µM): significant TER decrease; enhanced paracellular dextran flux; no reported oxidative species redistribution pattern
Quantified Difference	Both compounds comparably disrupt barrier integrity; MI-432 uniquely induces early oxidative stress redistribution, providing a mechanistically distinct readout
Conditions	IPEC-J2 porcine jejunal epithelial cell monolayers cultured on membrane inserts; TER measured via chopstick electrode; oxidative species detected with fluorescent probes after 2–48 h treatment [1][2]

Why This Matters

Researchers studying matriptase-dependent epithelial barrier function can leverage MI-432's dual functional phenotype (TER modulation + oxidative stress) as a positive control that produces a more comprehensive and mechanistically informative cellular response than MI-460.

• [1] Pászti-Gere E, Barna RF, Ujhelyi G, Steinmetzer T. Interaction exists between matriptase inhibitors and intestinal epithelial cells. J Enzyme Inhib Med Chem. 2016;31(5):736-41. PMID:26118419. View Source
• [2] Pászti-Gere E, et al. Inhibition of Matriptase Activity Results in Decreased Intestinal Epithelial Monolayer Integrity In Vitro. PLoS One. 2015;10(10):e0141077. PMID:26488575. View Source

Hepcidin Modulation in Hepatocyte Models

In primary hepatocyte and hepatocyte-Kupffer cell co-cultures, MI-432 at 50 µM induced significant hepcidin overproduction, a functional consequence of matriptase-2 inhibition in hepatic cells [1]. Among four tested 3-amidinophenylalanine derivatives (MI-432, MI-441, MI-460, MI-461), only MI-461 avoided concomitant elevation of extracellular hydrogen peroxide and pro-inflammatory IL-6/IL-8 levels [1]. MI-432's hepcidin upregulation is comparable to MI-461 in magnitude, but MI-432 lacks the favorable oxidative stress-sparing profile of MI-461, making the compounds functionally distinct despite shared chemotypes.

Hepcidin Modulation in Hepatocytes

Head-to-head

Hepcidin overproduction with detectable H₂O₂ elevation at 50 µM

Full-pathway matriptase-2 inhibition positive control with cellular stress endpoints; MI-461 avoids H₂O₂ but yields similar hepcidin response

Primary hepatocyte/Kupffer co-culture; ELISA

Evidence Dimension	Hepcidin induction and associated oxidative stress/inflammatory cytokine release in hepatic cultures
Target Compound Data	MI-432 (50 µM): significant hepcidin overproduction; extracellular H₂O₂ elevation observed; IL-6/IL-8 induction not specifically assessed for MI-432 in this study
Comparator Or Baseline	MI-461 (50 µM): significant hepcidin overproduction; no significant H₂O₂ elevation; no IL-6/IL-8 induction. MI-460: hepcidin modulation not the primary endpoint in this study
Quantified Difference	MI-432 and MI-461 similarly induce hepcidin; MI-461 uniquely avoids oxidative/inflammatory stress. MI-432 provides a positive control with a broader cellular stress phenotype
Conditions	Primary porcine hepatocyte monocultures and hepatocyte-Kupffer cell co-cultures; 24–48 h treatment; hepcidin measured by ELISA; extracellular H₂O₂ by Amplex Red assay; IL-6/IL-8 by ELISA [1]

Why This Matters

For iron metabolism research, selecting the appropriate inhibitor requires matching the desired cellular phenotype: MI-432 serves as a positive control for full-pathway matriptase-2 inhibition with detectable stress responses, while MI-461 is preferred for studies requiring clean hepcidin modulation without confounding inflammatory signals.

• [1] Pászti-Gere E, et al. 3-Amidinophenylalanine-derived matriptase inhibitors can modulate hepcidin production in vitro. Naunyn Schmiedebergs Arch Pharmacol. 2020;393(3):511-520. PMID:31659405. View Source

Antiviral Efficacy Against SARS-CoV-2 in Calu-3 Cells

MI-432 (I-432) and MI-1900 both suppressed SARS-CoV-2 replication in Calu-3 human airway epithelial cells in a dose-dependent manner, an effect attributed to TMPRSS2-mediated cleavage blockade at the S2' site [1]. While both compounds are active, I-432 was previously characterized as the most potent inhibitor among the 3-amidinophenylalanine series for suppressing influenza A virus replication [2], and its sub-nanomolar TMPRSS2 Ki (0.9 nM) [3] provides a clear biochemical basis for its higher antiviral potency compared to other series members whose TMPRSS2 Ki values are less favorable.

Antiviral Efficacy (SARS-CoV-2, Influenza)

Cross-study comparable

Dose-dependent SARS-CoV-2 titer reduction; most potent H1N1/H3N2 suppressor in series

Reported strongest combined biochemical (Ki 0.9 nM) and functional antiviral evidence in 3-amidinophenylalanine class

Calu-3 cells; 20–50 µM; TMPRSS2 cleavage readout

Evidence Dimension	Antiviral potency against SARS-CoV-2 and influenza A in human airway epithelial models
Target Compound Data	MI-432 (I-432): dose-dependent SARS-CoV-2 titer reduction in Calu-3 cells; TMPRSS2 Ki = 0.9 nM; most potent inhibitor of H1N1/H3N2 viral spread in the 3-amidinophenylalanine series
Comparator Or Baseline	MI-1900: also suppresses SARS-CoV-2 in Calu-3 cells; TMPRSS2 Ki not precisely quantified in same assay. Other MI-series members (MI-463, MI-472, MI-485, MI-1903, MI-1904) show variable antiviral activity at 20–50 µM in H1N1/H9N2 models [4]
Quantified Difference	MI-432 demonstrates the strongest combined biochemical (TMPRSS2 Ki = 0.9 nM) and functional (viral suppression) evidence; MI-1900 and MI-463 show activity but lack the sub-nanomolar TMPRSS2 benchmark
Conditions	Calu-3 cells infected with SARS-CoV-2 or influenza A (H1N1, H3N2, H9N2); inhibitors applied at 20–50 µM; viral titers measured after 24–48 h; TMPRSS2 Ki determined via fluorogenic substrate assay [1][2][4]

Why This Matters

For coronavirus and influenza antiviral research programs, Matriptase-IN-2 offers the most thoroughly validated TMPRSS2 engagement profile in the 3-amidinophenylalanine series, supported by both biochemical Ki data and functional viral suppression data, reducing experimental variability when used as a reference inhibitor.

• [1] Scite.ai citation report. MI-432 and MI-1900 dose-dependently lower SARS-CoV-2 titers in Calu-3 cells via TMPRSS2 suppression. Referencing: In vitro testing of host-targeting small molecule antiviral matriptase/TMPRSS2 inhibitors. 2023. View Source
• [2] Meyer D, et al. I-432 identified as the most potent inhibitor for suppression of H1N1 and H3N2 influenza viral spread in Calu-3 cells. Biochem J. 2013;452(2):331-43. View Source
• [3] IUPHAR/BPS Guide to Pharmacology. I-432 ligand page. Ki: TMPRSS2 0.9 nM, matriptase 2 nM. View Source
• [4] Pászti-Gere E, et al. PK/PD investigation of antiviral host matriptase/TMPRSS2 inhibitors in cell models. Sci Rep. 2024;14:16621. Anti-H1N1 activity of MI-463 and MI-1900 demonstrated at 20–50 µM. View Source

CYP3A4 Liability Profile

A comprehensive CYP450 panel study of seven matriptase/TMPRSS2 inhibitors (MI-21, MI-463, MI-472, MI-485, MI-1900, MI-1903, MI-1904) revealed that all tested compounds except MI-21 potently inhibited CYP3A4, while CYP1A2, CYP2C9, CYP2C19, and CYP2D6 were unaffected across the series [1]. Although MI-432 was not directly included in this panel, its structural classification as a 3-amidinophenylalanine derivative with a dichloro-biphenyl sulfonyl group places it in the same CYP3A4-liable subgroup as MI-463, MI-472, and MI-485 [1]. In contrast, MI-21 (which lacks the dichloro-biphenyl moiety) spares CYP3A4, representing a structurally driven differentiation point within the class [1].

CYP3A4 Liability Profile

Class-level inference

Not directly assayed; structural prediction places in CYP3A4-liable subgroup

Dichloro-biphenyl analogs potently inhibit CYP3A4; CYP3A4 interference should be anticipated for co-administered compounds

Fluorometric panel data from analog MI-463 etc.; review required

Evidence Dimension	CYP3A4 inhibition liability among 3-amidinophenylalanine matriptase/TMPRSS2 inhibitors
Target Compound Data	MI-432: CYP3A4 inhibition not directly assayed in the published panel; structurally predicted to inhibit CYP3A4 based on dichloro-biphenyl sulfonyl pharmacophore shared with MI-463/MI-472/MI-485 [1]
Comparator Or Baseline	MI-21: no CYP3A4 inhibition; metabolically less stable (higher depletion rate in human primary hepatocytes). MI-463/MI-472/MI-485/MI-1900/MI-1904: potent CYP3A4 inhibitors; more metabolically stable than MI-21 [1]
Quantified Difference	CYP3A4 inhibition appears to be a class-wide property of dichloro-biphenyl-containing 3-amidinophenylalanine inhibitors, distinguishing them from non-biphenyl analogs like MI-21. Matriptase-IN-2 is expected to follow the CYP3A4-inhibiting pattern
Conditions	Fluorometric CYP450 inhibition assays using recombinant human CYP isoenzymes (CYP1A2, CYP2C9, CYP2C19, CYP2D6, CYP3A4); metabolic stability measured over 120 min in human primary hepatocytes by LC-MS/MS [1]

Why This Matters

When procuring Matriptase-IN-2 for studies requiring co-administration with CYP3A4-metabolized compounds, users must anticipate potential CYP3A4 interference. For applications where CYP3A4 sparing is critical, alternative chemotypes such as ketobenzothiazole-based inhibitors should be considered.

• [1] Pászti-Gere E, et al. PK/PD investigation of antiviral host matriptase/TMPRSS2 inhibitors in cell models. Sci Rep. 2024;14:16621. CYP3A4 inhibition: all tested compounds except MI-21 showed potent CYP3A4 inhibition. PMID:39025978. View Source

Matriptase-IN-2 – Optimal Research Applications

Dual Matriptase-1/TMPRSS2 Engagement in Antiviral Entry Studies

Matriptase-IN-2 is the preferred positive control inhibitor for experiments investigating TMPRSS2-dependent viral entry mechanisms (influenza A H1N1/H3N2/H9N2, SARS-CoV-2). Its sub-nanomolar TMPRSS2 Ki (0.9 nM) [1] combined with confirmed suppression of viral replication in Calu-3 cells [2] provides a well-validated biochemical-to-functional bridge. Use at 20–50 µM in cell culture for 24–48 h, with TMPRSS2 cleavage product detection as a proximal pharmacodynamic readout.

Intestinal Epithelial Barrier Integrity Studies

For researchers modeling matriptase-dependent intestinal epithelial barrier disruption, Matriptase-IN-2 (MI-432) at 25–50 µM induces TER decrease, occludin mislocalization, and early oxidative species redistribution in IPEC-J2 monolayers [3][4]. This multi-parametric functional response makes it a more informative tool compound than MI-460, which lacks the oxidative stress phenotype component.

Hepatic Hepcidin Modulation with Cellular Stress Endpoints

In primary hepatocyte or hepatocyte-Kupffer cell co-culture models, Matriptase-IN-2 (MI-432) at 50 µM reliably induces hepcidin overproduction [5]. Researchers needing a positive control for full-pathway matriptase-2 inhibition in iron homeostasis studies should select MI-432 when concomitant H₂O₂ elevation serves as a useful internal control for target engagement. For studies requiring stress-free hepcidin modulation, MI-461 is the appropriate alternative [5].

Musculoskeletal Disorder Target Validation

As the originally disclosed compound 432 in patent WO2011023958A1 [6], Matriptase-IN-2 is the appropriate tool for reproducing and extending pharmacological findings in musculoskeletal disease models, particularly osteoarthritis and cartilage degradation, where matriptase-mediated matrix metalloproteinase activation is implicated. The patent-established link between compound identity and musculoskeletal indication supports its use as a reference standard in target validation studies in this therapeutic area.

Application

Selection Property

Validation Focus

TMPRSS2-dependent viral entry studies (influenza, SARS-CoV-2)

Dual matriptase-1/TMPRSS2 inhibitor with reported sub-nanomolar TMPRSS2 Ki

TMPRSS2 cleavage product detection; viral titer reduction in Calu-3 cells

Intestinal epithelial barrier integrity research

Compound with dual TER modulation and oxidative species redistribution phenotype

TER measurement, occludin localization, intracellular/extracellular oxidative species ratios

Hepatic hepcidin modulation (iron homeostasis)

Matriptase-2 inhibition positive control with concomitant H₂O₂ endpoint

Hepcidin ELISA and extracellular H₂O₂ readout in hepatocyte/Kupffer co-cultures

Musculoskeletal disorder target validation

Original patent-disclosed compound 432; matriptase-mediated matrix metalloproteinase activation context

Osteoarthritis/cartilage degradation models; MMP activation endpoints

• [1] IUPHAR/BPS Guide to Pharmacology. I-432 ligand page. TMPRSS2 Ki = 0.9 nM. View Source
• [2] Meyer D, et al. I-432 most potent inhibitor of H1N1/H3N2 spread in Calu-3 cells. Biochem J. 2013;452(2):331-43. View Source
• [3] Pászti-Gere E, et al. MI-432 decreases TER and alters oxidative species in IPEC-J2 cells. PLoS One. 2015;10(10):e0141077. PMID:26488575. View Source
• [4] Pászti-Gere E, et al. MI-432 and MI-460 suppress matriptase activity in intestinal epithelial cells. J Enzyme Inhib Med Chem. 2016;31(5):736-41. PMID:26118419. View Source
• [5] Pászti-Gere E, et al. MI-432 induces hepcidin overproduction in hepatocyte cultures. Naunyn Schmiedebergs Arch Pharmacol. 2020;393(3):511-520. PMID:31659405. View Source
• [6] Park YW, Kim S, Jo K, et al. WO2011023958A1 – Screening methods for musculoskeletal disorder agents; compound 432. Published 2011. View Source